Cas no 73627-27-7 (1-(3,4,5-Trimethoxy-phenyl)-1,2,3,4-tetrahydro-pyrrolo[1,2-a]pyrazine)

1-(3,4,5-Trimethoxy-phenyl)-1,2,3,4-tetrahydro-pyrrolo[1,2-a]pyrazine is a heterocyclic compound featuring a pyrrolopyrazine core substituted with a 3,4,5-trimethoxyphenyl group. This structure imparts unique physicochemical properties, making it a valuable intermediate in medicinal chemistry and drug discovery. The trimethoxy substitution enhances electron density, potentially improving binding affinity in biological targets. Its fused bicyclic system offers rigidity, which can be advantageous in the design of bioactive molecules. The compound's synthetic versatility allows for further functionalization, enabling exploration of structure-activity relationships. It is particularly relevant in the development of CNS-active agents and kinase inhibitors due to its scaffold's resemblance to pharmacologically privileged structures. Proper handling under controlled conditions is recommended due to its reactivity.
1-(3,4,5-Trimethoxy-phenyl)-1,2,3,4-tetrahydro-pyrrolo[1,2-a]pyrazine structure
73627-27-7 structure
Product Name:1-(3,4,5-Trimethoxy-phenyl)-1,2,3,4-tetrahydro-pyrrolo[1,2-a]pyrazine
CAS No:73627-27-7
MF:C16H20N2O3
MW:288.341604232788
MDL:MFCD04440696
CID:978252
PubChem ID:2770921
Update Time:2025-10-29

1-(3,4,5-Trimethoxy-phenyl)-1,2,3,4-tetrahydro-pyrrolo[1,2-a]pyrazine Chemical and Physical Properties

Names and Identifiers

    • 1-(3,4,5-TRIMETHOXYPHENYL)-1,2,3,4-TETRAHYDROPYRROLO[1,2-A]PYRAZINE
    • 1-(3,4,5-Trimethoxy-phenyl)-1,2,3,4-tetrahydro-pyrrolo[1,2-a]pyrazine
    • 1-(3,4,5-Trimethoxyphenyl)-1,2,3,4-tetrahydropyrrolo< 1,2-a> pyrazine
    • 1-(3,4,5-trimethoxyphenyl)-1H,2H,3H,4H-pyrrolo[1,2-a]pyrazine
    • 1,2,3,4-Tetrahydro-1-(3,4,5-trimethoxyphenyl)pyrrolo(1,2-a)pyrazine
    • AC1MCJ65
    • CTK9A3076
    • F1386-0126
    • DTXSID30377898
    • LCMFCXIQZPMJCR-UHFFFAOYSA-N
    • 73627-27-7
    • SCHEMBL11495120
    • CS-0302189
    • EN300-237652
    • AKOS005206623
    • MDL: MFCD04440696
    • Inchi: 1S/C16H20N2O3/c1-19-13-9-11(10-14(20-2)16(13)21-3)15-12-5-4-7-18(12)8-6-17-15/h4-5,7,9-10,15,17H,6,8H2,1-3H3
    • InChI Key: LCMFCXIQZPMJCR-UHFFFAOYSA-N
    • SMILES: O(C)C1C(=C(C=C(C=1)C1C2=CC=CN2CCN1)OC)OC

Computed Properties

  • Exact Mass: 288.14739250g/mol
  • Monoisotopic Mass: 288.14739250g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 4
  • Complexity: 328
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.4
  • Topological Polar Surface Area: 44.6Ų

1-(3,4,5-Trimethoxy-phenyl)-1,2,3,4-tetrahydro-pyrrolo[1,2-a]pyrazine Pricemore >>

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Additional information on 1-(3,4,5-Trimethoxy-phenyl)-1,2,3,4-tetrahydro-pyrrolo[1,2-a]pyrazine

Chemical Profile of 1-(3,4,5-Trimethoxy-phenyl)-1,2,3,4-tetrahydro-pyrrolo[1,2-a]pyrazine (CAS No. 73627-27-7)

1-(3,4,5-Trimethoxy-phenyl)-1,2,3,4-tetrahydro-pyrrolo[1,2-a]pyrazine, identified by its CAS number 73627-27-7, is a structurally complex organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This molecule belongs to the class of tetrahydro-pyrrolopyrazine derivatives, which are known for their diverse biological activities and potential therapeutic applications. The presence of a 3,4,5-trimethoxyphenyl substituent in its structure imparts unique electronic and steric properties, making it a promising candidate for further investigation in drug discovery and development.

The chemical structure of 1-(3,4,5-Trimethoxy-phenyl)-1,2,3,4-tetrahydro-pyrrolo[1,2-a]pyrazine consists of a fused pyrrolopyrazine ring system connected to a benzene ring bearing three methoxy groups. This arrangement creates a molecule with multiple sites for interaction with biological targets. The trimethoxyphenyl moiety is particularly noteworthy as it can influence both the solubility and reactivity of the compound. In recent years, there has been a growing interest in designing molecules with such structural motifs due to their potential to modulate various biological pathways.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding affinities and mechanisms of action of such compounds more accurately. Studies have suggested that the 3,4,5-trimethoxyphenyl group in 1-(3,4,5-Trimethoxy-phenyl)-1,2,3,4-tetrahydro-pyrrolo[1,2-a]pyrazine may play a crucial role in its interaction with target proteins. The methoxy groups can engage in hydrogen bonding or π-stacking interactions with amino acid residues in the binding pocket of enzymes or receptors. This has led to hypotheses about its potential as an inhibitor or modulator of key biological processes.

In the context of drug discovery, tetrahydro-pyrrolopyrazine derivatives have shown promise in several therapeutic areas. For instance, some derivatives have been investigated for their anti-inflammatory properties by targeting cyclooxygenase (COX) enzymes or other inflammatory mediators. The structural features of 1-(3,4,5-Trimethoxy-phenyl)-1,2,3,4-tetrahydro-pyrrolo[1,2-a]pyrazine suggest that it may share similar mechanisms of action but with potentially improved selectivity or efficacy. Preliminary studies have hinted at its ability to modulate neurotransmitter systems due to its structural resemblance to known psychoactive compounds.

The synthesis of 1-(3,4,5-Trimethoxy-phenyl)-1,2,3,4-tetrahydro-pyrrolo[1,2-a]pyrazine presents an interesting challenge due to the complexity of its fused ring system. Traditional synthetic routes often involve multi-step processes that require careful optimization to ensure high yield and purity. Advances in synthetic methodologies have made it possible to streamline these processes using catalytic techniques or novel reaction conditions. For example, palladium-catalyzed cross-coupling reactions have been employed to construct the pyrrolopyrazine core efficiently. Such innovations not only facilitate the production of this compound but also open avenues for synthesizing analogs with modified substitution patterns.

The pharmacological evaluation of 1-(3,4,5-Trimethoxy-phenyl)-1,2,3,4-tetrahydro-pyrrolo[1,2-a]pyrazine has been conducted using both in vitro and in vivo models. In cell-based assays, researchers have examined its effects on various signaling pathways relevant to diseases such as cancer、neurodegeneration、and cardiovascular disorders。 The trimethoxyphenyl group appears to contribute significantly to its pharmacological profile by influencing receptor binding affinity or enzyme inhibition kinetics。 Additionally, animal studies have provided insights into its behavioral effects, suggesting potential applications in treating neurological conditions。

One particularly intriguing aspect of this compound is its potential as a scaffold for drug design. By modifying specific functional groups or introducing additional substituents, chemists can generate libraries of derivatives with tailored properties。 For example, replacing one or more methoxy groups with halogens or other electron-withdrawing groups could alter electronic distributions and binding interactions。 Such modifications are often guided by structure-based drug design approaches, where computational models predict how changes in the molecular structure will affect biological activity。

The development of novel analytical techniques has also enhanced our ability to study 1-(3,4,5-Trimethoxy-phenyl)-1,2,3,4-tetrahydro-pyrrolo[1,2-a]pyrazine more comprehensively。 High-resolution mass spectrometry (HRMS) and nuclear magnetic resonance (NMR) spectroscopy allow for precise characterization of its molecular structure and purity。 These techniques are essential for understanding how the compound behaves under different conditions and for identifying any degradation products that may form during storage or administration。

Future research directions may focus on exploring the pharmacokinetic properties of this compound。 Understanding how it is absorbed、distributed、metabolized、and excreted (ADME) is critical for assessing its therapeutic potential and safety profile。 Preclinical studies could provide valuable data on these aspects، paving the way for clinical trials if promising results are obtained。 Furthermore, investigating its mechanism of action at a molecular level could reveal new insights into disease pathophysiology and identify additional therapeutic targets。

In conclusion,1-(3,4,5-Trimethoxy-phenyl)-1,2,3,4-tetrahydro-pyrrolo[1،2-a]pyrazine (CAS No.73627—27—7) represents an exciting opportunity for medicinal chemists and biologists alike. Its unique structural features combined with preliminary evidence of biological activity make it a compelling candidate for further exploration. As research continues to uncover new applications for tetrahydro-pyrrolopyrazine derivatives,“this compound stands out as a promising lead worth pursuing.

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